Calcium plumbate

Specification

• CAS No.: 12774-29-7
• Molecular Formula: CaO3Pb
• Molecular Weight: 295.28
• IUPAC Name: calcium;dioxido(oxo)lead
• Standard InChI: InChI=1S/Ca.3O.Pb/q+2;;2*-1
• SMILES: [O-][Pb](=O)[O-].[Ca+2]

Introduction

Fundamental Properties of Calcium Plumbate

Calcium plumbate is identified by the Chemical Abstracts Service (CAS) registry number 12774-29-7, serving as its unique identifier in chemical databases worldwide. With the molecular formula CaO₃Pb, this compound contains calcium, lead, and oxygen in a specific arrangement that defines its chemical behavior and potential applications. The molecular weight of calcium plumbate is calculated at 295.28 g/mol, positioning it in the medium weight range for inorganic metal-containing compounds.

The structural characteristics of calcium plumbate likely feature calcium and lead atoms connected through oxygen bridges, forming a three-dimensional network typical of metal plumbates. This structural configuration significantly influences its stability, reactivity patterns, and potential applications in various chemical processes.

Physical and Chemical Properties

The documented properties of calcium plumbate are presented in the following comprehensive data table:

Property	Value
Common Name	Calcium Plumbate
CAS Number	12774-29-7
Molecular Formula	CaO₃Pb
Molecular Weight	295.28 g/mol
Density	Not Available in Literature
Boiling Point	Not Available in Literature
Melting Point	Not Available in Literature
Flash Point	Not Available in Literature

The absence of documented values for physical properties such as density, boiling point, melting point, and flash point indicates areas where further experimental research would be valuable to the scientific community. These properties are essential for understanding the material's behavior under various conditions and for determining appropriate handling procedures.

Structural Chemistry of Calcium Plumbate

Molecular Configuration

The molecular formula CaO₃Pb suggests that calcium plumbate contains lead in a higher oxidation state, likely Pb(IV), given the ratio of oxygen atoms. This places it among compounds where lead exhibits tetravalent character, similar to other plumbates. The electronic configuration and bonding patterns in calcium plumbate would determine its stability and reactivity in chemical reactions.

The oxygen-mediated bonding between calcium and lead atoms creates a distinctive chemical environment that differentiates calcium plumbate from other lead compounds and calcium compounds. This specific arrangement of atoms would influence its crystal structure, which remains undocumented in the available literature.

Current Research Status and Future Directions

Research Gaps

The limited documentation on calcium plumbate in the accessible scientific literature highlights several research gaps:

• Comprehensive characterization of physical properties

• Detailed crystal structure determination

• Optimized synthesis methodologies

• Specific application testing and performance evaluation

• Toxicological and environmental impact assessment

These gaps present opportunities for researchers interested in inorganic chemistry, materials science, and environmental toxicology to contribute valuable knowledge about this compound.

Future Research Opportunities

Future research directions for calcium plumbate could include:

• Development of environmentally friendly synthesis routes

• Investigation of potential applications in emerging technologies

• Exploration of structure-property relationships through advanced characterization techniques

• Comparative studies with other metal plumbates to establish structure-activity patterns

• Assessment of potential substitutes with lower environmental impact